Cas no 2680740-62-7 (tert-butyl N-(2-chloro-6-nitrophenyl)-N-(2-methoxyethyl)carbamate)

• Product Name: tert-butyl N-(2-chloro-6-nitrophenyl)-N-(2-methoxyethyl)carbamate
• CAS No: 2680740-62-7
• MF: C₁₄H₁₉ClN₂O₅
• MW: 330.764063119888
• CID: 5622189
• PubChem ID: 165921105
• Update Time: 2025-05-20

tert-butyl N-(2-chloro-6-nitrophenyl)-N-(2-methoxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-chloro-6-nitrophenyl)-N-(2-methoxyethyl)carbamate
• EN300-28295672
• 2680740-62-7

• Inchi： 1S/C14H19ClN2O5/c1-14(2,3)22-13(18)16(8-9-21-4)12-10(15)6-5-7-11(12)17(19)20/h5-7H,8-9H2,1-4H3
• InChI Key： WEHRRGHSOZJTMY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1N(C(=O)OC(C)(C)C)CCOC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 330.0982494g/mol
• Monoisotopic Mass: 330.0982494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-(2-chloro-6-nitrophenyl)-N-(2-methoxyethyl)carbamate

Introduction to Tert-butyl N-(2-chloro-6-nitrophenyl)-N-(2-methoxyethyl)carbamate (CAS No. 2680740-62-7)

Tert-butyl N-(2-chloro-6-nitrophenyl)-N-(2-methoxyethyl)carbamate, with the CAS number 2680740-62-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group and substituents like 2-chloro-6-nitrophenyl and 2-methoxyethyl, contribute to its unique chemical properties and potential biological activities.

The synthesis and characterization of this compound have been subjects of extensive study, with researchers exploring its potential in various therapeutic areas. The tert-butyl group, a common protective group in organic synthesis, enhances the stability of the carbamate moiety, making it a valuable intermediate in the preparation of more complex molecules. Meanwhile, the 2-chloro-6-nitrophenyl moiety introduces electrophilic centers that can participate in further functionalization, opening up possibilities for derivatization into more active pharmaceutical ingredients (APIs).

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Studies have shown that carbamates can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for the treatment of diseases such as cancer, inflammation, and neurodegenerative disorders. The specific arrangement of substituents in Tert-butyl N-(2-chloro-6-nitrophenyl)-N-(2-methoxyethyl)carbamate suggests potential interactions with biological targets, which has prompted further investigation into its pharmacological properties.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have employed computational methods to predict the binding affinity of this compound to different biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. Additionally, the presence of both chloro and nitro substituents provides opportunities for further derivatization, allowing chemists to fine-tune the properties of the molecule for specific applications.

The role of carbamates in medicinal chemistry has been well-documented, with numerous examples demonstrating their effectiveness as drugs. For instance, some carbamate derivatives have been used as herbicides and pesticides due to their ability to disrupt enzymatic processes in pests. However, their potential as therapeutic agents remains largely untapped. Tert-butyl N-(2-chloro-6-nitrophenyl)-N-(2-methoxyethyl)carbamate represents a promising step towards harnessing this potential by combining structural features known to enhance bioactivity.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex carbamate derivatives. Techniques such as solid-phase synthesis and flow chemistry have made it possible to produce these compounds on a larger scale with greater precision. This has facilitated more comprehensive studies into their biological activities and mechanisms of action. As a result, there is increasing optimism that compounds like Tert-butyl N-(2-chloro-6-nitrophenyl)-N-(2-methoxyethyl)carbamate will play a significant role in the development of new treatments for various diseases.

The chemical properties of this compound also make it an attractive candidate for use in material science applications beyond pharmaceuticals. For example, carbamates can be incorporated into polymers to enhance their mechanical properties or biodegradability. The unique combination of functional groups in Tert-butyl N-(2-chloro-6-nitrophenyl)-N-(2-methoxyethyl)carbamate suggests that it could be used to create novel materials with tailored characteristics.

In conclusion, Tert-butyl N-(2-chloro-6-nitrophenyl)-N-(2-methoxyethyl)carbamate (CAS No. 2680740-62-7) is a versatile compound with significant potential in both pharmaceutical and material science applications. Its unique structural features and reported biological activities make it an exciting subject for further research. As our understanding of its properties continues to grow, it is likely that this compound will find numerous uses across different industries.